Spongouridine
Overview
Description
Spongouridine is a pyrimidine nucleoside formed in the body by the deamination of Cytarabine . It is a natural product found in Lepisorus contortus and Eunicella cavolini . The Spongouridine molecule contains a total of 30 bond(s), including 18 non-H bond(s), 3 multiple bond(s), 2 rotatable bond(s), 3 double bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 urea (-thio) derivative(s), 1 imide(s) (-thio), 3 hydroxyl group(s), 1 primary alcohol(s), 2 secondary alcohol(s), 1 ether(s) (aliphatic) .
Synthesis Analysis
Spongouridine has been used as a starting material for the synthesis of marine nucleoside, spongoadenosine (Ara-A), by a combination of chemical and microbial processes. Spongouridine was cleaved reversibly to d-arabinose-l-phosphate and uracil by the enzyme nucleoside phosphorylase .Molecular Structure Analysis
The molecular formula of Spongouridine is C9H12N2O6 . It has a molecular weight of 244.20 g/mol . The IUPAC name is 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione .Chemical Reactions Analysis
Spongouridine was cleaved reversibly to d-arabinose-l-phosphate and uracil by the enzyme nucleoside phosphorylase . Its phosphate has been prepared for antiviral evaluation .Physical And Chemical Properties Analysis
Spongouridine is a N-glycosyl compound and has a role as a metabolite . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Anti-viral and Anti-cancer Drug Development
- Scientific Field : Medical Research, specifically Pharmacology .
- Summary of Application : Spongouridine, along with Spongothymidine, were the first marine-derived nucleosides discovered from the Caribbean sponge Cryptotethya crypta . These compounds have been used as models for the development of a number of anti-viral and anti-cancer drugs .
- Results or Outcomes : The discovery of Spongouridine and Spongothymidine led to the development of several important drugs. These include the HIV drug AZT, which was a breakthrough in AIDS treatment in the late 1980s . Other drugs developed using these compounds as models include anti-viral drugs to treat herpes, and an anti-leukemia drug .
Bioactive Compound Research
- Scientific Field : Marine Biology, specifically the study of marine sponges .
- Summary of Application : Marine sponges are known to be major contributors of bioactive compounds, which are discovered in and extracted from the marine environment . Spongouridine is one such compound extracted from these sponges.
- Results or Outcomes : Compounds extracted from marine sponges, including Spongouridine, are known to exhibit various bioactivities, such as antimicrobial, antitumor, and general cytotoxicity .
Drug Discovery and Lead Molecule Development
- Scientific Field : Pharmacology .
- Summary of Application : The marine natural products (MNPs) like Spongouridine are entirely different in their specificity and structure. Hence, the MNPs could be potential candidates for the discovery of novel drugs and lead molecules .
- Results or Outcomes : The utilization of marine organisms has widened in recent years which has caused the isolation of 28,000 MNPs . Some MNPs are approved for the treatment of various diseases and still some are in the pipeline for utilization .
Bioactive Compound Production
- Scientific Field : Marine Biology .
- Summary of Application : Spongouridine is one of the bioactive compounds produced by marine sponges of the genera Mycale (Arenochalina), Biemna and Clathria .
- Results or Outcomes : These sponge genera contribute to the production of physiologically active molecular entities with diverse structural features .
Fundamental Research in Marine Biodiscovery
- Scientific Field : Marine Biology .
- Summary of Application : The ocean is a complex environment, encompassing 75% of living organisms from 36 phyla. The marine natural products (MNPs) like Spongouridine are entirely different in their specificity and structure. Hence, the MNPs could be potential candidates for the discovery of novel drugs and lead molecules .
- Results or Outcomes : The utilization of marine organisms has widened in recent years which has caused the isolation of 28,000 MNPs . Some MNPs are approved for the treatment of various diseases and still some are in the pipeline for utilization .
Potential Source of New Metabolites
- Scientific Field : Marine Pharmacology .
- Summary of Application : Sponges have the potential to provide future drugs against important diseases, such as cancer, a range of viral diseases, malaria, and inflammations .
- Results or Outcomes : The biological effects of new metabolites from sponges have been reported in hundreds of scientific papers .
Future Directions
Marine sponges have emerged as unique, renewable and yet under-investigated pools for discovery of new drug leads with distinct structural features, and myriad interesting biological activities . To solve the critical supply problem, several efforts are being made in sponge farming, metagenomics and microbial cultivation . These methods could lead to the cost-effective large scale production of such compounds .
properties
IUPAC Name |
1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7+,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTQHJPVMGBUCF-CCXZUQQUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN(C(=O)NC1=O)[C@H]2[C@H]([C@@H]([C@H](O2)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80184832 | |
Record name | Arabinofuranosyluracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80184832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Spongouridine | |
CAS RN |
3083-77-0 | |
Record name | Uracil arabinoside | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3083-77-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Arabinofuranosyluracil | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003083770 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Arabinofuranosyluracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80184832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-β-D-arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.443 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | URACIL ARABINOSIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZK0WMW5NQF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.